Cas no 1361728-29-1 (4-Amino-2-(2,5-dichlorophenyl)pyridine)

• Product Name: 4-Amino-2-(2,5-dichlorophenyl)pyridine
• CAS No: 1361728-29-1
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 4798808
• Update Time: 2025-06-11

4-Amino-2-(2,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(2,5-dichlorophenyl)pyridine

• Inchi： 1S/C11H8Cl2N2/c12-7-1-2-10(13)9(5-7)11-6-8(14)3-4-15-11/h1-6H,(H2,14,15)
• InChI Key： UDLABHUQGKCLFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Amino-2-(2,5-dichlorophenyl)pyridine

Research Briefing on 4-Amino-2-(2,5-dichlorophenyl)pyridine (CAS: 1361728-29-1): Recent Advances and Applications

4-Amino-2-(2,5-dichlorophenyl)pyridine (CAS: 1361728-29-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic routes, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-Amino-2-(2,5-dichlorophenyl)pyridine as a scaffold for designing selective kinase inhibitors. The compound's unique structural features, including the dichlorophenyl moiety and the pyridine ring, were found to enhance binding affinity to specific kinase targets, such as EGFR and HER2. The study demonstrated promising in vitro activity against cancer cell lines, suggesting its potential as a lead compound for oncology drug development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of derivatives synthesized from 4-Amino-2-(2,5-dichlorophenyl)pyridine. The researchers reported that modifications at the amino group led to compounds with potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. These findings underscore the versatility of this chemical scaffold in addressing global health challenges related to antibiotic resistance.

From a synthetic perspective, advancements in the preparation of 4-Amino-2-(2,5-dichlorophenyl)pyridine have been reported in Organic Process Research & Development. A novel catalytic method using palladium-based catalysts was shown to improve yield and reduce byproducts, making the process more scalable for industrial applications. This innovation is particularly relevant for pharmaceutical companies aiming to streamline the production of high-value intermediates.

In conclusion, 4-Amino-2-(2,5-dichlorophenyl)pyridine (CAS: 1361728-29-1) continues to be a compound of high interest in chemical biology and drug discovery. Its dual utility as a kinase inhibitor scaffold and an antimicrobial precursor positions it as a valuable tool for researchers. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its impact on the pharmaceutical industry.